Cas no 1131587-25-1 (Methyl 2-ethyl-5-iodobenzoate)

• Product Name: Methyl 2-ethyl-5-iodobenzoate
• CAS No: 1131587-25-1
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 1030698
• PubChem ID: 44828944
• Update Time: 2025-06-13

Methyl 2-ethyl-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-ethyl-5-iodobenzoate
• A802744
• DTXSID20661031
• 2-ethyl-5-iodobenzoic acid methyl ester;
• AKOS015842910
• Methyl2-ethyl-5-iodobenzoate
• 1131587-25-1
• DB-060283

• Inchi： 1S/C10H11IO2/c1-3-7-4-5-8(11)6-9(7)10(12)13-2/h4-6H,3H2,1-2H3
• InChI Key： NBNASQGNMNMJGF-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)OC)C=1)CC

Computed Properties

• Exact Mass: 289.98038g/mol
• Monoisotopic Mass: 289.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on Methyl 2-ethyl-5-iodobenzoate

Methyl 2-ethyl-5-iodobenzoate (CAS No. 1131587-25-1): An Overview of Its Synthesis, Properties, and Applications

Methyl 2-ethyl-5-iodobenzoate (CAS No. 1131587-25-1) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its ester functional group, an ethyl substituent, and an iodine atom at the para position of the benzene ring. These features contribute to its reactivity and make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Methyl 2-ethyl-5-iodobenzoate typically involves a multi-step process. One common approach is the iodination of 2-ethylbenzoic acid followed by esterification with methanol. The iodination step can be achieved using various iodinating agents such as iodine monochloride (ICl) or N-iodosuccinimide (NIS). The esterification step is usually carried out using a catalyst like sulfuric acid or a dehydrating agent like dicyclohexylcarbodiimide (DCC). This synthetic route has been well-documented in the literature and is known for its high yield and selectivity.

Recent studies have explored the use of Methyl 2-ethyl-5-iodobenzoate as a building block in the synthesis of bioactive compounds. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key intermediate in the development of novel anticancer agents. The iodine atom in Methyl 2-ethyl-5-iodobenzoate can be readily substituted with other functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions allow for the introduction of a wide range of substituents, including aryl, alkyl, and heteroaryl groups, thereby expanding the chemical diversity of the final products.

In addition to its applications in pharmaceuticals, Methyl 2-ethyl-5-iodobenzoate has also found use in materials science. Its ability to undergo efficient cross-coupling reactions makes it an attractive candidate for the synthesis of conjugated polymers and other advanced materials. For example, scientists at the Massachusetts Institute of Technology (MIT) have reported the use of this compound in the preparation of conductive polymers for organic electronics. The resulting materials exhibit excellent electrical conductivity and stability, making them suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

The physical properties of Methyl 2-ethyl-5-iodobenzoate are also noteworthy. It is a white crystalline solid with a melting point of approximately 70°C and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its solubility properties make it easy to handle and process in laboratory settings. Furthermore, its stability under various reaction conditions ensures that it can be used reliably in synthetic protocols without significant degradation.

The safety profile of Methyl 2-ethyl-5-iodobenzoate is another important consideration. While it is not classified as a hazardous material under current regulations, proper handling procedures should still be followed to ensure workplace safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound and ensuring adequate ventilation in laboratory environments.

In conclusion, Methyl 2-ethyl-5-iodobenzoate (CAS No. 1131587-25-1) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an essential building block for the development of novel bioactive compounds and advanced materials. Ongoing research continues to uncover new possibilities for its use, further cementing its importance in modern chemistry.